Cas no 890598-24-0 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide
• CAS No: 890598-24-0
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 6103745
• PubChem ID: 6499784
• Update Time: 2025-06-13

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-4-methyl-
• SMR000606658
• 890598-24-0
• DTXSID501322414
• AKOS000604331
• HMS2911E12
• Z274554676
• SCHEMBL22639712
• AP-124/43383361
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-methylbenzenesulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-methylbenzenesulfonamide
• F3230-0054
• MLS001222070
• N-[2-(3,5-Dimethyl-pyrazol-1-yl)-ethyl]-4-methyl-benzenesulfonamide
• CHEMBL1344231

• Inchi： 1S/C14H19N3O2S/c1-11-4-6-14(7-5-11)20(18,19)15-8-9-17-13(3)10-12(2)16-17/h4-7,10,15H,8-9H2,1-3H3
• InChI Key： CCLWKHBFIWNJRW-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C(C)=CC(C)=N2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 293.11979803g/mol
• Monoisotopic Mass: 293.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 455.0±55.0 °C(Predicted)
• pka: 10.94±0.50(Predicted)

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS No. 890598-24-0)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide, with the CAS number 890598-24-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the 3,5-dimethyl-1H-pyrazole moiety and the 4-methylbenzene sulfonamide group, contribute to its potential as a key intermediate in the synthesis of bioactive molecules.

In recent years, the demand for sulfonamide-based compounds has surged due to their relevance in targeting various enzymatic pathways. Researchers are particularly interested in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide for its potential role in modulating protein-protein interactions and enzyme inhibition. The compound's pyrazole ring is a notable feature, as pyrazole derivatives are frequently explored for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their versatility and efficacy.

The synthesis of CAS 890598-24-0 involves multi-step organic reactions, including sulfonylation and alkylation processes, to achieve high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further research applications. Given the growing interest in small-molecule therapeutics, this compound is often discussed in forums and publications focusing on medicinal chemistry and drug design.

One of the most frequently asked questions about N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for in vitro assays. Additionally, its stability at room temperature and under inert atmospheres has been confirmed, which is critical for long-term storage and handling in laboratory settings.

Another area of interest is the compound's potential applications in cancer research. With the rise of personalized medicine, researchers are investigating how sulfonamide derivatives can be tailored to target specific oncogenic pathways. The pyrazole and sulfonamide functionalities in this compound provide a scaffold for further structural modifications, enabling the development of novel inhibitors for kinases and other cancer-related proteins. This has led to increased searches for "sulfonamide anticancer agents" and "pyrazole-based drug candidates" in scientific databases.

From an industrial perspective, CAS 890598-24-0 is also valued for its role in high-throughput screening (HTS) campaigns. Pharmaceutical companies and academic labs utilize such compounds to identify lead molecules with desirable pharmacokinetic properties. The compound's compatibility with automated synthesis platforms further enhances its utility in modern drug discovery pipelines.

Environmental and safety considerations are also paramount when working with N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on green chemistry and sustainable research practices.

In summary, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS 890598-24-0) represents a promising candidate for advancing research in medicinal chemistry and drug development. Its structural complexity, combined with its potential biological activities, makes it a subject of ongoing investigation. As the scientific community continues to explore heterocyclic compounds and sulfonamide derivatives, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies.